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Isolation and identification of mangiferolic acid

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Mangiferolic acid

CAS No.: 4184-34-3

Cat. No.: S1812955

Chemical Profile of Mangiferolic Acid

The table below summarizes the basic chemical information for mangiferolic acid, which is essential for its

identification [1].

Property Description

IUPAC Name (3B,24E)-3-Hydroxy-9,19-cyclolanost-24-en-26-oic acid [1]
Molecular Formula C30H480s3 [1]

Molecular Weight 456.72 g/mol [1]

CAS Registry Number 4184-34-3 [1]

Classification Natural product >> Terpenes (Cycloartane-type triterpenoid) [2] [3]

Natural Sources and Co-Occurring Compounds

Mangiferolic acid is primarily found in plants of the Mangifera genus (mango trees, family Anacardiaceae)

[2] [3].
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e Primary Sources: It can be isolated from the bark resin of the mango tree and is also a known
component of propolis (bee glue) when bees collect resins from mango trees [3].
¢ Common Co-occurring Compounds: During isolation, you will likely find mangiferolic acid
alongside other very similar cycloartane-type triterpenoids. Key compounds to be aware of include [2]
[3]:
o Isomangiferolic acid
o Ambolic acid
o Cycloartenol

The following diagram illustrates the general workflow for isolating mangiferolic acid from plant material,

based on the described procedures.
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Reported Isolation and Identification Methods

Here are the specific methodologies described in the search results.
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Isolation Protocol

One study provides a clear, though summarized, isolation procedure from the bark of Mangifera

mekongensis [2]:

e Extraction: The dried, powdered bark was continuously extracted using n-hexane in a Soxhlet
extractor to obtain a crude n-hexane fraction [2].

¢ Fractionation and Purification: The n-hexane fraction was then subjected to "separation and
purification,” which typically involves various chromatographic techniques (though the specific
methods like column chromatography stationary phases are not detailed), to yield pure compounds,
including mangiferolic acid [2].

Identification and Structural Elucidation

The identification of mangiferolic acid and the confirmation of its structure rely on a suite of spectroscopic

techniques [2]:

¢ High-Resolution Mass Spectrometry (HR-ESI-MS): Used to determine the exact molecular mass
and molecular formula [2].
¢ Infrared (IR) Spectroscopy: Identified characteristic functional groups, notably the carboxyl
carbonyl group (absorption around 1720 cm™1) [2].
¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: Both *H NMR and **C NMR spectra were
used to elucidate the carbon and hydrogen framework of the molecule. Key features identified
included [2]:
o Atrisubstituted olefinic bond (6H 5.38).
o An oxymethine group (dH 4.62), typical of a proton on a carbon bearing oxygen.

Analytical Techniques for Quality Control

While not specific to mangiferolic acid, an RP-HPLC method developed for mangiferin (another
compound from mango) demonstrates the type of approach that can be adapted for the analysis and quality
control of mangiferolic acid. The parameters in the table below can serve as a starting point for method

development [4].
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HPLC Parameter Description

Column Lichrospher 100 RP-18e (5 pum)

Mobile Phase Buffer (Potassium Dihydrogen Orthophosphate, pH 2.5-2.8) : Acetonitrile
(85:15)

Detection 254 nm

Wavelength

Flow Rate 1.0 mL/min

Injection Volume 20 pL

Elution Mode Isocratic

Recommendations for Further Research

The search results confirm the fundamental aspects of mangiferolic acid's origin and basic isolation. To

obtain a complete technical guide, I suggest you:

e Consult Specialized Databases: Search for the CAS Registry Number 4184-34-3 in scientific
databases like SciFinder, Reaxys, or PubMed Central. These platforms often contain full-text articles
with detailed experimental sections.

¢ Refine Your Search: Use specific terms like "scale-up purification of mangiferolic acid,” "HPLC-
UV analysis of cycloartanes,” or "NMR data for mangiferolic acid" to find more focused protocols.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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